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Compound of Interest

Compound Name: SR-4995

Cat. No.: B1256982

Get Quote

Technical Support Center: SR-4995
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing SR-4995 in

long-term cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is SR-4995 and what is its mechanism of action?

SR-4995 is a potent and selective small molecule ligand of the α/β-hydrolase domain-

containing protein 5 (ABHD5), also known as comparative gene identification-58 (CGI-58). It

functions as an activator of adipose triglyceride lipase (ATGL), a key enzyme in lipolysis. SR-
4995 directly binds to ABHD5, causing its dissociation from perilipin-1 (PLIN1) and perilipin-5

(PLIN5), which are proteins that coat lipid droplets and inhibit lipolysis. This dissociation allows

ABHD5 to interact with and activate ATGL, leading to the hydrolysis of triglycerides. A key

feature of SR-4995 is that it induces lipolysis independently of the canonical protein kinase A

(PKA) signaling pathway.[1][2][3][4]

Q2: What are the physical and chemical properties of SR-4995?
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The properties of SR-4995 are summarized in the table below.

Property Value

Molecular Formula C₁₉H₂₁N₃O₂S

Molecular Weight 355.45 g/mol

Appearance White to beige powder

Solubility Soluble in DMSO (2 mg/mL)

Storage Store at -20°C

Q3: How should I prepare and store SR-4995 for cell culture experiments?

For cell culture applications, SR-4995 should be dissolved in sterile dimethyl sulfoxide (DMSO)

to create a concentrated stock solution. It is recommended to prepare single-use aliquots of the

stock solution to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C. When

preparing the final working concentration in your cell culture medium, ensure that the final

DMSO concentration is not toxic to your cells, typically below 0.5%, with many studies using

0.1% or 0.2%.[2][5]

Q4: What is the recommended working concentration of SR-4995?

The optimal working concentration of SR-4995 can vary depending on the cell type and the

specific experimental goals. Published studies have reported using concentrations ranging

from 10 µM to 25 µM.[3][4] It is highly recommended to perform a dose-response experiment to

determine the optimal concentration for your specific cell line and experimental setup.

Troubleshooting Guide for Long-Term Experiments
Issue 1: Inconsistent or diminishing effects of SR-4995 over time.

Potential Cause: Degradation of SR-4995 in the cell culture medium. While specific data on

the long-term stability and half-life of SR-4995 in aqueous solutions at 37°C is not readily

available, many small molecules can degrade under these conditions.[2][6]

Troubleshooting Steps:
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Increase Media Change Frequency: For long-term experiments, it is advisable to refresh

the cell culture medium containing SR-4995 more frequently than the standard 2-3 day

schedule.[1][7] Depending on the metabolic activity of your cells, a daily or every-other-

day media change may be necessary to maintain a consistent concentration of the

compound.[7][8]

Prepare Fresh Working Solutions: Always prepare fresh dilutions of SR-4995 in your

culture medium from a frozen DMSO stock immediately before use. Do not store the

compound diluted in media for extended periods.[5]

Monitor Cellular Health: Observe the cells daily for any changes in morphology or growth

rate, which could indicate compound degradation or accumulation of toxic byproducts.

Issue 2: High levels of cell death or cytotoxicity observed in long-term cultures.

Potential Cause 1: Toxicity from the compound at the concentration used.

Troubleshooting Steps:

Optimize Concentration: Perform a thorough dose-response and time-course experiment

to identify the highest non-toxic concentration of SR-4995 for your specific cell line.

Reduce Exposure Time: If continuous exposure is not required for your experimental

design, consider intermittent treatment schedules.

Potential Cause 2: Solvent toxicity.

Troubleshooting Steps:

Minimize DMSO Concentration: Ensure the final concentration of DMSO in the culture

medium is as low as possible, ideally below 0.1%.[5]

Run a Solvent Control: Always include a vehicle control (medium with the same

concentration of DMSO used for SR-4995 treatment) in your experiments to differentiate

between compound-specific effects and solvent-induced toxicity.[5]

Issue 3: Lack of a discernible effect of SR-4995 on lipolysis.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-stability-in-long-term-cell-culture-experiments
https://ximbio.com/faq/76/how-often-should-you-change-your-cell-culture-media
https://gmpplastic.com/blogs/useful-articles-on-lab-supplies-faq-section/how-often-should-you-change-your-cell-culture-media
https://gmpplastic.com/blogs/useful-articles-on-lab-supplies-faq-section/how-often-should-you-change-your-cell-culture-media
https://www.corning.com/worldwide/en/products/life-sciences/resources/stories/at-the-bench/cell-culture-media-change-protocol.html
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-stability-in-long-term-cell-culture-experiments
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Small_Molecule_Inhibitor_Toxicity_in_Cell_Culture.pdf
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-stability-in-long-term-cell-culture-experiments
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Small_Molecule_Inhibitor_Toxicity_in_Cell_Culture.pdf
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-stability-in-long-term-cell-culture-experiments
https://www.benchchem.com/pdf/Technical_Support_Center_Minimizing_Small_Molecule_Inhibitor_Toxicity_in_Cell_Culture.pdf
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#sr-4995-stability-in-long-term-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Cause 1: The cell line does not express the necessary components of the lipolytic

pathway (ABHD5, ATGL).

Troubleshooting Steps:

Confirm Protein Expression: Verify the expression of ABHD5 and ATGL in your cell line

using techniques such as western blotting or qPCR. The activity of SR-4995 is dependent

on the presence of ABHD5.[3]

Use a Positive Control: If possible, use a cell line known to be responsive to SR-4995
(e.g., 3T3-L1 adipocytes) as a positive control.[9]

Potential Cause 2: Improper handling or storage of the compound.

Troubleshooting Steps:

Verify Stock Solution Integrity: Prepare a fresh stock solution of SR-4995 from the powder.

Protect from Light: While not explicitly stated for SR-4995, it is good practice to protect

stock solutions of small molecules from light to prevent photodegradation.

Experimental Protocols
Protocol 1: Induction of Lipolysis in 3T3-L1 Adipocytes (Short-Term Assay)

This protocol is adapted from published studies to measure the acute effect of SR-4995 on

lipolysis.[2][4]

Cell Culture: Differentiate 3T3-L1 preadipocytes to mature adipocytes in a suitable multi-well

plate.

Starvation: Prior to treatment, incubate the differentiated adipocytes in a serum-free medium

(e.g., Krebs-Ringer bicarbonate buffer with 1% fatty acid-free BSA) for 2-4 hours.

Treatment: Prepare fresh working solutions of SR-4995 in the starvation medium at the

desired concentrations (e.g., 10 µM, 20 µM). Also, prepare a vehicle control (DMSO) and a

positive control (e.g., isoproterenol).
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Incubation: Remove the starvation medium and add the treatment solutions to the cells.

Incubate for 1-3 hours at 37°C in a CO₂ incubator.

Quantification of Lipolysis: After incubation, collect the culture medium to measure the

release of non-esterified fatty acids (NEFA) and glycerol using commercially available kits.

Data Analysis: Normalize the NEFA and glycerol levels to the total protein content of the cells

in each well.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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